2-(2-Chloro-1,1,2-trifluoroethyl)oxolane

• CAS No.: 25045-14-1
• Molecular Formula: C6H8ClF3O
• Molecular Weight: 188.57 g/mol
• IUPAC Name: 2-(2-chloro-1,1,2-trifluoroethyl)oxolane
• InChI: InChI=1S/C6H8ClF3O/c7-5(8)6(9,10)4-2-1-3-11-4/h4-5H,1-3H2
• InChI Key: VUNUKCYWRJJSND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(C(F)Cl)(F)F

Description

2-(2-Chloro-1,1,2-trifluoroethyl)oxolane is a fluorinated organic compound presenting a tetrahydropyran (oxolane) ring linked to a 2-chloro-1,1,2-trifluoroethyl group. This structure classifies it as a halogenated ether with potential value as a versatile synthetic intermediate in chemical and pharmaceutical research. Compounds featuring a high degree of halogenation, particularly with fluorine and chlorine, are often employed as key building blocks for constructing more complex molecules . The presence of multiple halogen atoms creates reactive sites that can be leveraged in various synthetic transformations, such as cross-coupling reactions or nucleophilic substitutions, to introduce fluorinated motifs into target structures . Researchers explore such highly halogenated compounds for the development of new materials and biologically active molecules, as the incorporation of fluorine can significantly alter a compound's metabolic stability, lipophilicity, and binding properties . The specific combination of an oxolane ring with a polyhalogenated chain suggests potential applications in the design of novel fluorinated solvents or as a precursor in medicinal chemistry for creating enzyme inhibitors where the fluorinated group can act as a peptide bond isostere . This product is intended for research and development purposes in a controlled laboratory setting only. It is not for diagnostic or therapeutic use, nor for any form of human consumption.

Comparison with Similar Compounds

Structural Analogues

Key structural analogs include:

• 2-Chloro-1,1,2-trifluoroethyl methyl ether (CAS 425-87-6) : A simpler acyclic ether with a methyl group instead of an oxolane ring. Molecular formula: C₃H₄ClF₃O .
• Enflurane (2-Chloro-1,1,2-trifluoroethyl difluoromethyl ether) : A volatile anesthetic with a difluoromethyl group. Molecular formula: C₃H₂ClF₅O .
• Methoxyflurane (2,2-Dichloro-1,1-difluoroethyl methyl ether) : An anesthetic with dichloro and difluoro substituents. Molecular formula: C₃H₄Cl₂F₂O .
• HCFC-123 (1,1-Dichloro-2,2,2-trifluoroethane): A non-ether HCFC used as a refrigerant. Molecular formula: C₂HCl₂F₃ .

Structural Differences :

• The oxolane ring in 2-(2-Chloro-1,1,2-trifluoroethyl)oxolane introduces steric hindrance and polarity compared to acyclic analogs like HCFC-123.
• Enflurane and methoxyflurane feature additional fluorine atoms, enhancing their stability and volatility compared to the oxolane derivative .

Physicochemical Properties

Property	2-(2-Chloro-1,1,2-trifluoroethyl)oxolane (Inferred)	2-Chloro-1,1,2-trifluoroethyl methyl ether	Enflurane	HCFC-123
Molecular Formula	C₅H₆ClF₃O (estimated)	C₃H₄ClF₃O	C₃H₂ClF₅O	C₂HCl₂F₃
Boiling Point	~90–110°C (estimated)	70°C	56.5°C	27.8°C
State at Room Temp.	Liquid	Liquid	Liquid	Gas
Polarity	Moderate (due to ether oxygen and halogenation)	Moderate	Low	Low

Key Observations :

• The oxolane ring likely increases boiling point and viscosity compared to acyclic analogs due to molecular weight and ring strain .
• HCFC-123, being non-ether and fully halogenated, exhibits higher volatility and lower polarity .

Reactivity and Metabolic Pathways

• Reductive Dehalogenation : Like HCFC-123, 2-(2-Chloro-1,1,2-trifluoroethyl)oxolane may undergo cytochrome P450-mediated reductive metabolism, producing radicals (e.g., 2-chloro-1,1,1-trifluoroethyl radical) and metabolites such as 2-chloro-1,1-difluoroethene .
• Solvent-Induced Degradation : Analogous to 2-chloro-1,1,2-trifluoroethyl ethers, the compound may undergo C-Cl bond reduction in the presence of alcohols or ethers, yielding dechlorinated products .

Comparison with Enflurane :

• Enflurane’s metabolism generates inorganic fluoride ions, contributing to nephrotoxicity.

Toxicity and Environmental Impact

• Acute Toxicity : HCFC-123 and its analogs show respiratory and central nervous system depression. The oxolane derivative’s larger size may reduce volatility and inhalation risks compared to gaseous HCFCs .
• Environmental Persistence: Chlorofluorinated ethers are ozone-depleting and may have high global warming potentials (GWPs). HCFC-123 has a GWP of 77 (100-year horizon), while ethers like enflurane are less studied but likely persistent .

Q & A

Q. What are the optimal synthetic routes for 2-(2-Chloro-1,1,2-trifluoroethyl)oxolane, and how can reaction conditions be systematically optimized?

• Methodological Answer : Synthesis often involves halogen exchange or dechlorination reactions. For example, halogenated precursors like hexachloroethane can react with hydrogen fluoride (HF) under controlled conditions to introduce fluorine substituents . Key variables include:

• Catalyst selection : Lewis acids (e.g., AlCl₃) improve fluorination efficiency.
• Temperature gradients : Reactions are typically exothermic; stepwise heating (40–80°C) prevents decomposition.
• Solvent systems : Anhydrous conditions (e.g., using tetrahydrofuran) minimize side reactions.
• Yield optimization : Gas chromatography (GC) with flame ionization detection (FID) monitors purity and reaction progress .

Example Reaction Conditions
Precursor: Hexachloroethane
Fluorinating agent: HF
Catalyst: AlCl₃ (5 mol%)
Solvent: THF, 60°C, 12 h
Yield: ~65% (GC-FID)

Q. How can spectroscopic techniques differentiate 2-(2-Chloro-1,1,2-trifluoroethyl)oxolane from structurally similar fluorinated ethers?

• Methodological Answer : Use a combination of:

• ¹⁹F NMR : Distinct chemical shifts for -CF₃ (~-60 ppm) and -Cl groups (~-120 ppm) confirm substitution patterns .
• GC-MS : Electron ionization (EI) at 70 eV generates characteristic fragmentation patterns (e.g., m/z 148.51 for [M]⁺) .
• IR spectroscopy : C-F stretches (1100–1250 cm⁻¹) and C-Cl stretches (550–750 cm⁻¹) validate functional groups .

Q. What in vitro models are suitable for preliminary toxicity screening of this compound?

• Methodological Answer :

• Acute toxicity : Rat LD₅₀ values (e.g., 5130 mg/kg orally) provide baseline data, but in vitro models like HepG2 liver cells assess cytotoxicity via MTT assays .
• Mitochondrial toxicity : Incubate kidney mitochondria with cysteine conjugates (e.g., S-(2-Chloro-1,1,2-trifluoroethyl)-L-cysteine) to measure ATP depletion and reactive oxygen species (ROS) .

Advanced Research Questions

Q. How do mechanistic studies resolve contradictions in the nephrotoxicity of 2-(2-Chloro-1,1,2-trifluoroethyl)oxolane derivatives?

• Methodological Answer : Conflicting data on renal toxicity arise from metabolite variability. For example:

• Glutathione conjugates : S-(2-Chloro-1,1,2-trifluoroethyl)glutathione is processed by renal γ-glutamyltransferase into nephrotoxic cysteine derivatives .
• Species-specific differences : Rat mitochondria show higher susceptibility to ATP depletion than human models due to β-lyase enzyme activity .
• Experimental validation : Isotopic labeling (³⁵S) tracks conjugate uptake and metabolism in renal proximal tubules .

Q. What analytical strategies elucidate the metabolic fate of this compound in biological systems?

• Methodological Answer :

• Radiolabeled tracing : Use ¹⁴C-labeled 2-(2-Chloro-1,1,2-trifluoroethyl)oxolane to identify urinary metabolites via LC-MS/MS .
• Enzyme inhibition : Co-administer β-lyase inhibitors (e.g., aminooxyacetic acid) to block cysteine conjugate bioactivation, clarifying metabolic pathways .
• Tissue distribution studies : Autoradiography in rodent models quantifies organ-specific accumulation .

Q. How can computational modeling reconcile discrepancies in thermodynamic stability data for fluorinated intermediates?

• Methodological Answer : Contradictions in decomposition pathways (e.g., thermal stability vs. hydrolysis) are addressed by:

• DFT calculations : Compare activation energies for possible degradation routes (e.g., C-Cl bond cleavage vs. ring-opening reactions) .
• Kinetic studies : Monitor Arrhenius plots (ln k vs. 1/T) to validate dominant pathways under varying pH and temperature .

Key Computational Parameters
Software: Gaussian 16
Basis set: B3LYP/6-311+G(d,p)
Solvent model: PCM (water)
ΔG‡ for hydrolysis: 25.3 kcal/mol